Cas no 103792-81-0 (3-Chloro-4-hydroxypyridin-2(1H)-one)

• Product Name: 3-Chloro-4-hydroxypyridin-2(1H)-one
• CAS No: 103792-81-0
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• MDL: MFCD11101041
• CID: 62412
• PubChem ID: 54682528
• Update Time: 2025-04-18

3-Chloro-4-hydroxypyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-hydroxypyridin-2(1H)-one
• 3-Chloro-2,4-dihydroxypyridine
• 2(1H)-Pyridinone, 3-chloro-4-hydroxy-
• 3-chloro-4-hydroxy-2(1H)-Pyridinone
• 3-chloro-4-hydroxy-1H-pyridin-2-one
• 2(1H)-Pyridinone,3-chloro-4-hydroxy-(9CI)
• 3-chloro-4-hydroxy-1,2-dihydropyridin-2-one
• CS-0307974
• 3-Monochlor-4-hydroxy-2-pyridon
• DS-0977
• AC-907/34115051
• 103792-81-0
• MFCD11101041
• chloro-2,4-dihydroxypyridine
• 3-chloropyridine-2,4-diol
• AKOS006279825
• SCHEMBL9668755
• DTXSID90715712
• FT-0649710
• AKOS015848873
• SCHEMBL2558694
• AB09579
• 3-chloro-2-hydroxy-1H-pyridin-4-one
• EN300-103070
• A800805
• DB-000548

• MDL： MFCD11101041
• Inchi： 1S/C5H4ClNO2/c6-4-3(8)1-2-7-5(4)9/h1-2H,(H2,7,8,9)
• InChI Key： IJLSWPCDJFTTSO-UHFFFAOYSA-N
• SMILES： ClC1C(NC=CC=1O)=O

Computed Properties

• Exact Mass: 144.99300
• Monoisotopic Mass: 144.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.56
• Boiling Point: 283 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.617
• PSA: 53.35000
• LogP: 1.14620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines